Cas no 3993-78-0 (4-chloropyrimidin-2-amine)

• Product Name: 4-chloropyrimidin-2-amine
• CAS No: 3993-78-0
• MF: C₄H₄ClN₃
• MW: 129.547658920288
• MDL: MFCD00038021
• CID: 44653
• PubChem ID: 24884522
• Update Time: 2025-04-18

4-chloropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloropyrimidine
• 4-chloropyrimidin-2-amine
• 4-Chloro-pyrimidin-2-ylamine
• 2-amine-4-chloropyrimidine
• 2-amino-4-chloropyrimidein
• 2-amino-4-chloro-pyrimidine
• 2-Amino-4-chlor-pyrimidin
• 4-chloro-2-aminopyrimidine
• 4-Chloro-2-pyrimidinamine
• CHLORO-ISO-CYTOSINE
• Pyrimidine,2-amino-4-chloro- (6CI,7CI,8CI)
• (4-Chloropyrimidin-2-yl)amine
• NSC 10872
• NSC 25184
• 2-Amino-4-chloridepyrimidine
• 2-pyrimidinamine, 4-chloro-
• SY013794
• AC-907/30002014
• BCP23031
• NSC25184
• MFCD00038021
• 2-AMINO-6-CHLOROPYRIMIDINE
• NSC-25184
• 4-chloro-2-pyrimidinylamine
• NSC10872
• AM20100056
• 2-AMINO-4-CHLORPYRIMIDINE
• EN300-56463
• DTXSID90278978
• Q-102298
• AKOS000270531
• 4-Chloropyrimidine-2-amine
• CS-D0608
• FT-0600593
• 3993-78-0
• A6669
• 4-Chloro-2-pyrimidinamine #
• NSC-10872
• PS-4932
• 2-Amino-4-chloropyrimidine, 97%
• BP-13211
• PB21638
• AC-039
• SCHEMBL189927
• DTXCID10230134
• 4-Chloro-2-pyrimidinamine; (4-Chloropyrimidin-2-yl)amine; NSC 10872; NSC 25184;
• DB-005933

• MDL： MFCD00038021
• Inchi： 1S/C4H4ClN3/c5-3-1-2-7-4(6)8-3/h1-2H,(H2,6,7,8)
• InChI Key： DBGFGNCFYUNXLD-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(N)=N1

Computed Properties

• Exact Mass: 129.00900
• Monoisotopic Mass: 129.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.437
• Melting Point: 155-160 °C (dec.)
• Boiling Point: 314.6°C at 760 mmHg
• Flash Point: 144.1℃
• Refractive Index: 1.618
• Solubility: Soluble in dimethyl sulfoxide.
• PSA: 51.80000
• LogP: 1.29340

4-chloropyrimidin-2-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/39
• Hazardous Material Identification：
• Safety Term：S26;S36/39
• Risk Phrases：R22; R37/38; R41
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds